1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H18N2O4
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H18N2O4/c1-2-29-16-12-10-15(11-13-16)21-20-22(27)17-7-3-4-8-18(17)30-23(20)24(28)26(21)19-9-5-6-14-25-19/h3-14,21H,2H2,1H3
• InChI Key: MIEFVILHSHFFSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=CC=CC=N4)OC5=CC=CC=C5C3=O

Description

1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H18N2O4 and its molecular weight is 398.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione represents a novel class of heterocyclic compounds with significant biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is $C_{21}H_{19}N_{2}O_{3}$. The compound features a complex structure that includes a chromeno-pyrrole core, which is known for its diverse biological activities.

Antibacterial Activity

Research indicates that derivatives of chromeno[2,3-c]pyrrole exhibit notable antibacterial properties. For example, certain derivatives have shown effectiveness against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The antibacterial potency of these compounds has been compared to that of established antibiotics such as gentamicin .

Anticancer Properties

Several studies have explored the anticancer potential of related chromeno derivatives. In vitro assays have demonstrated that these compounds can inhibit the proliferation of various cancer cell lines. For instance, a series of pyrrole derivatives were tested against human liver cancer (HepG-2) and breast cancer (MCF-7) cells, showing higher efficacy compared to the standard treatment doxorubicin .

The biological mechanisms underlying the activity of these compounds are multifaceted. Some studies suggest that chromeno derivatives may act as glucokinase activators or mimic glycosaminoglycans, which play crucial roles in cellular signaling and metabolism . Additionally, their ability to inhibit specific enzymes or pathways related to bacterial growth or cancer cell proliferation has been hypothesized.

Study 1: Antibacterial Efficacy

A recent study evaluated the antibacterial effects of various chromeno derivatives. The results indicated that certain compounds exhibited minimum inhibitory concentrations (MICs) comparable to conventional antibiotics. The study highlighted the potential for developing new antibacterial agents derived from this class .

Compound	MIC (µg/mL)	Target Bacteria
Compound A	16	Staphylococcus aureus
Compound B	32	Escherichia coli

Study 2: Anticancer Activity

In another investigation assessing anticancer properties, several derivatives were screened against multiple cancer cell lines. The results showed significant cytotoxic effects with IC50 values indicating effective concentrations for inhibiting cell growth.

Compound	IC50 (µM)	Cancer Cell Line
Compound C	5.4	HepG-2
Compound D	3.8	MCF-7

Scientific Research Applications

Medicinal Chemistry Applications

The compound has been investigated for its potential biological activities. Research indicates that it may interact with various biological targets, leading to potential therapeutic effects. Notable areas of study include:

• Anticancer Activity : Preliminary studies suggest that compounds similar to 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit cytotoxic effects against certain cancer cell lines. The presence of the ethoxy and pyridine substituents may enhance its binding affinity to cancer-related targets.
• Anti-inflammatory Properties : Related compounds have shown promise in reducing inflammation markers, indicating that this compound may also possess anti-inflammatory characteristics.

Organic Synthesis Applications

In organic synthesis, 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione serves as a versatile building block for creating more complex molecules. Its ability to undergo various chemical reactions makes it valuable in synthetic chemistry:

• Multicomponent Reactions : The compound can participate in multicomponent reactions that allow for the efficient synthesis of diverse heterocyclic compounds. This property is particularly useful in developing new pharmaceuticals.

Interaction Studies

Recent research has focused on the interaction of 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione with specific biological targets:

Biological Target	Observed Effect	Reference
Cancer Cell Lines	Cytotoxicity
Inflammatory Pathways	Reduced markers

Structural Comparisons

The unique structural features of 1-(4-Ethoxyphenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione allow it to share similarities with other biologically active compounds. Here are some notable examples:

Compound Name	Structural Features	Unique Characteristics
7-Chloro-1-(3,4-dichlorophenyl)-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Contains chlorine substituents	Enhanced biological activity against certain cancer cell lines
1-(5-Methylfuran-2-carbonyl)-2-(pyridin-3-yl)-1H-chromeno[4,3-b]quinolin-5-one	Fused quinoline structure	Notable for anti-inflammatory properties

Q & A

Q. How can researchers troubleshoot low yields in scaled-up syntheses?

• Methodological Answer : Scale-up challenges include heat dissipation and mixing inefficiencies. Use jacketed reactors with precise temperature control and mechanical stirring (≥500 rpm). For exothermic steps (e.g., cyclization), incremental reagent addition mitigates side reactions. Pilot batches (1–10 g) should optimize parameters before kilogram-scale production .